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Cat. No.: B3423766 Get Quote

Abstract
This document provides a detailed protocol for the synthesis of 2-methylundecane, a

branched-chain aliphatic hydrocarbon. The primary method detailed is the copper-catalyzed

cross-coupling of a Grignard reagent with a primary alkyl halide. This method is a robust and

efficient way to form carbon-carbon bonds. An alternative two-step method via a Wittig reaction

followed by hydrogenation is also presented. This protocol is intended for researchers and

scientists in organic chemistry and drug development, providing comprehensive

methodologies, data presentation, and workflow visualizations.

Introduction
2-Methylundecane (C₁₂H₂₆) is a branched alkane that, like other similar hydrocarbons, can be

used as a solvent, emollient, or as a reference fuel.[1] Its synthesis in the laboratory provides a

practical application of fundamental carbon-carbon bond-forming reactions. The primary

method described herein is a copper-catalyzed cross-coupling reaction, which allows for the

efficient joining of two alkyl fragments.[2][3][4] Specifically, this protocol will detail the reaction

between sec-butylmagnesium chloride and 1-bromooctane. An alternative route involving the

Wittig olefination followed by catalytic hydrogenation is also described, offering a different

strategic approach to the target molecule.[5][6][7]
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A summary of key quantitative data for the target molecule, 2-methylundecane, is provided

below for reference and characterization purposes.

Property Value Source(s)

Molecular Formula C₁₂H₂₆ [1][8]

Molecular Weight 170.33 g/mol [1][8]

Appearance Colorless liquid [1]

Boiling Point 210 °C [9]

Melting Point -46.8 °C [9]

CAS Number 7045-71-8 [1]

IUPAC Name 2-methylundecane [8]

Synthesis Protocol 1: Copper-Catalyzed Grignard
Cross-Coupling
This protocol describes the synthesis of 2-methylundecane by coupling 1-bromooctane with

sec-butylmagnesium chloride using a copper(I) iodide catalyst.

Overall Reaction
Mandatory Visualization: Reaction Pathway & Workflow
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Diagram 1: Reaction pathway for Grignard cross-coupling.
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Caption: Reaction pathway for the synthesis of 2-methylundecane.
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Diagram 2: Experimental workflow for Grignard synthesis.
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Diagram 3: Workflow for Wittig/Hydrogenation route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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